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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thioanisole-d3, a deuterated analog of
thioanisole. While a specific CAS (Chemical Abstracts Service) number for Thioanisole-d3 is
not readily available in public databases, with some suppliers listing it as "N/A"[1], its hon-
deuterated counterpart, Thioanisole, is identified by CAS number 100-68-5. This guide will
cover the physicochemical properties, synthesis, and applications of Thioanisole-d3, with a
focus on its utility in research and development.

Core Data Summary

Quantitative data for Thioanisole-d3 is limited. However, the properties of its non-deuterated
form, Thioanisole, provide a close approximation. The primary difference lies in the molecular
weight due to the presence of three deuterium atoms.
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Value (Thioanisole-

Property Value (Thioanisole) d3) Reference
CAS Number 100-68-5 Not Available [2][3]
Molecular Formula C7HsS C7HsDsS [1]
Molecular Weight 124.20 g/mol 127.22 g/mol [1]
Appearance Colorless liquid Colorless liquid [4]
Density 1.0533 g/cm3 ~1.05 g/cm3 [4]
Melting Point -15°C ~-15°C [4]
Boiling Point 193 °C ~193°C [4]
Soluble in organic Soluble in organic
Solubility solvents, insoluble in solvents, insoluble in
water water

Experimental Protocols
Synthesis of Thioanisole-d3

A common method for the synthesis of Thioanisole involves the methylation of thiophenol. To
synthesize Thioanisole-d3, a deuterated methylating agent is used. The following protocol is
adapted from established methods for the synthesis of thioanisole.

Materials:

Thiophenol

Sodium hydroxide (NaOH)

Deuterated methyl iodide (CDsl)

Ethanol

Water
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o Ethyl acetate

e Magnesium sulfate (MgSOa)

Procedure:

Dissolve sodium hydroxide (1.1 equivalents) in ethanol in a round-bottom flask.
 To this solution, add thiophenol (1.0 equivalent) and stir for 5 minutes.

¢ Add deuterated methyl iodide (1.1 equivalents) dropwise to the reaction mixture.
 Allow the reaction to stir at room temperature for 5 hours.

e Quench the reaction by adding water.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers and dry over anhydrous magnesium sulfate.

o Concentrate the solution under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel.

Application as an Internal Standard in Mass
Spectrometry

Deuterated compounds like Thioanisole-d3 are frequently used as internal standards in
guantitative mass spectrometry assays due to their similar chemical and physical properties to
the analyte of interest, but with a distinct mass.

Objective: To quantify the concentration of Thioanisole in a sample using Thioanisole-d3 as an
internal standard.

Methodology:

o Preparation of Calibration Standards: Prepare a series of calibration standards containing
known concentrations of Thioanisole and a fixed concentration of Thioanisole-d3.
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o Sample Preparation: To the unknown sample, add the same fixed concentration of
Thioanisole-d3.

e LC-MS/MS Analysis: Analyze the calibration standards and the unknown sample using a
liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

o Chromatography: Use a suitable C18 column to separate Thioanisole and Thioanisole-
d3.

o Mass Spectrometry: Monitor the specific mass-to-charge ratio (m/z) transitions for both
Thioanisole and Thioanisole-d3.

o Data Analysis:

o For each calibration standard, calculate the ratio of the peak area of Thioanisole to the
peak area of Thioanisole-d3.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
Thioanisole.

o Calculate the peak area ratio for the unknown sample and use the calibration curve to
determine the concentration of Thioanisole in the sample.
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Caption: Workflow for quantitative analysis of Thioanisole using Thioanisole-d3 as an internal
standard.

This guide provides a foundational understanding of Thioanisole-d3 for its application in
scientific research and drug development. While data on the deuterated form is not as
extensive as for its non-deuterated counterpart, the information presented here offers a strong
basis for its synthesis and use in quantitative analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142115#thioanisole-d3-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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